![molecular formula C37H62N7O17P3S · CF3COOH B1162981 Palmitoyl Alkyne-Coenzyme A (trifluoroacetate salt)](/img/no-structure.png)
Palmitoyl Alkyne-Coenzyme A (trifluoroacetate salt)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Acyl coenzyme A (acyl-CoA) thioesters are used by a variety of physiological pathways, including energy production by β-oxidation in mitochondria and peroxisomes and the biosynthesis of triacylglycerols, phospholipids, and cholesterol esters. In addition, palmitoyl CoA serves as a substrate for palmitoylation, a post-translational protein modification in which a protein acyltransferase transfers the palmitoyl group to a free thiol on target proteins. Palmitoyl alkyne-CoA is an ω-alkynylated form of palmitoyl CoA. The terminal alkyne group allows the use of click chemistry linking reactions to label or pull down compounds that interact with palmitoyl CoA or, after palmitoyl transfer, the acyl group. Specifically, palmitoyl alkyne-CoA may be useful in assessing the in vitro palmitoylation of proteins.
Scientific Research Applications
1. Analyzing S-palmitoylated Protein Interactions Palmitoyl Alkyne-Coenzyme A derivatives, such as x-alk-16, have been used for metabolic labeling of S-palmitoylated proteins and for photo-cross-linking of their associated protein complexes in mammalian cells. This application is crucial for studying the dynamic nature and functions of S-palmitoylated proteins within cellular membranes, significantly aiding in the understanding of protein-protein interactions at a molecular level (Peng & Hang, 2015).
2. Mass Spectrometry Analysis of S-Palmitoylated Proteins Alkynyl fatty acids, acting as functional mimics of palmitoyl alkyne-coenzyme A, are used for the metabolic labeling of proteins to study the dynamics of S-palmitoylation. These labeled proteins can then be enriched and analyzed via mass spectrometry, providing a robust method for examining the incorporation and turnover rates of S-palmitoylation across the proteome, which is instrumental in understanding the regulatory mechanisms of protein functions (Cheung See Kit & Martin, 2019).
3. Measurement of Palmitoylation Rates in Biochemical Studies The palmitoylation process can be quantitatively measured using micellar electrokinetic chromatography (MEKC), as demonstrated in studies involving the palmitoylation of fluorescently-labeled peptides. This technique allows for the monitoring of the palmitoylation process concerning reaction time, peptide concentration, pH, and inhibitor concentration, providing valuable insights into the biochemical mechanisms and the influence of different factors on the palmitoylation rate (Borland & Allbritton, 2008).
4. Protein Palmitoylation in Disease and Cell Signaling Studies have linked the palmitoylation of specific proteins to crucial biological processes such as cell signaling, metabolism, apoptosis, and carcinogenesis. Understanding the dynamics and regulation of protein palmitoylation, especially through the actions of protein acyltransferases and protein acylthioesterases, opens up new avenues for disease treatment and a deeper understanding of cellular functions (Smotrys & Linder, 2004).
properties
Molecular Formula |
C37H62N7O17P3S · CF3COOH |
---|---|
Molecular Weight |
1115.9 |
InChI |
InChI=1S/C37H62N7O17P3S.C2HF3O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44;3-2(4,5)1(6)7/h1,24-26 |
InChI Key |
OQLWTCOEDPEGMT-JCJZYQGLSA-N |
SMILES |
O=C(CCNC([C@@](O)([H])C(C)(C)COP(OP(O)(OC[C@@H]1[C@@H](OP(O)(O)=O)[C@H](O)[C@H](N2C=NC3=C2N=CN=C3N)O1)=O)(O)=O)=O)NCCSC(CCCCCCCCCCCCCC#C)=O.FC(F)(C(O)=O)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.